Cas no 1402234-07-4 (4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1402234-07-4
• MF: C₁₇H₁₈BF₃O₂S
• MW: 354.19
• CID: 5143310
• PubChem ID: 66521081
• Update Time: 2025-05-21

4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester
• 1402234-07-4
• AKOS015946399
• 4,4,5,5-Tetramethyl-2-(4-(4-(trifluoromethyl)phenyl)thiophen-2-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C17H18BF3O2S/c1-15(2)16(3,4)23-18(22-15)14-9-12(10-24-14)11-5-7-13(8-6-11)17(19,20)21/h5-10H,1-4H3
• InChI Key： ZELNCGUXRDLYGO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC=C(C2=CC=C(C(F)(F)F)C=C2)C=1

Computed Properties

• Exact Mass: 354.1072656g/mol
• Monoisotopic Mass: 354.1072656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester

4-(4-Trifluoromethylphenyl)thiophene-2-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1402234-07-4, commonly referred to as 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester, is a highly specialized organic compound with significant applications in modern organic synthesis and materials science. This compound is a derivative of thiophene, a five-membered aromatic heterocycle, and incorporates a trifluoromethyl group at the para position of the phenyl ring. The presence of the boronic acid pinacol ester functional group makes this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which are pivotal in the construction of complex organic molecules.

Thiophene derivatives have long been recognized for their unique electronic properties and stability, making them ideal candidates for various applications in electronics, optoelectronics, and drug discovery. The trifluoromethyl group attached to the phenyl ring introduces additional electron-withdrawing effects, enhancing the compound's reactivity and stability. This feature is especially advantageous in synthetic chemistry, where precise control over reactivity is crucial for achieving desired products.

Recent advancements in synthetic methodologies have further highlighted the versatility of 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester. Researchers have employed this compound as a key intermediate in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and polymer-based semiconductors. Its ability to undergo controlled coupling reactions has enabled the creation of intricate molecular architectures with tailored electronic properties.

The synthesis of this compound typically involves multi-step processes that emphasize precision and selectivity. Starting from readily available thiophene derivatives, chemists employ a series of functional group transformations to introduce the trifluoromethyl group and the boronic acid pinacol ester moiety. These steps often include Friedel-Crafts acylation, followed by fluorination reactions and subsequent boronate esterification. The use of palladium catalysts in these transformations has significantly improved reaction efficiency and product purity.

In terms of applications, 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester has found extensive use in medicinal chemistry. Its role as a building block in the synthesis of bioactive molecules has been well-documented, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethyl group contributes to improved pharmacokinetic profiles, while the boronic acid functionality facilitates seamless integration into larger molecular frameworks.

Moreover, this compound has been explored in the context of materials science, where its electronic properties make it suitable for applications in flexible electronics and energy storage devices. Recent studies have demonstrated its potential as a component in high-performance polymer blends and composite materials, leveraging its stability under harsh conditions and its ability to form robust intermolecular interactions.

From an environmental standpoint, the synthesis and application of CAS No. 1402234-07-4 align with green chemistry principles. The use of recyclable catalysts and solvent systems minimizes waste generation, while the high efficiency of cross-coupling reactions reduces energy consumption during production processes.

In conclusion, 4-(4-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester stands as a testament to the ingenuity of modern organic synthesis. Its unique combination of functional groups positions it as an indispensable tool in both academic research and industrial applications. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in shaping the future of materials science and medicinal chemistry.